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Compound of Interest

Compound Name:
4-fluoro-N-methyl-2-

nitrobenzamide

Cat. No.: B7973561

Get Quote

CAS: 1018983-85-1 | Formula: C₈H₇FN₂O₃ | MW: 198.15 g/mol [1]

Executive Summary & Critical Distinction
4-Fluoro-N-methyl-2-nitrobenzamide is a specialized nitrophenyl building block primarily

used in the synthesis of Focal Adhesion Kinase (FAK) inhibitors and bicyclic nitrogen

heterocycles (e.g., quinazolinones). Unlike simple anilines, the ortho-nitro-amide motif allows

for rapid reductive cyclization, making it a "privileged scaffold" for kinase inhibitor cores.

⚠️ CRITICAL DISTINCTION: Isomer Mismatch Risk
In pharmaceutical sourcing, this compound is frequently confused with its structural isomer, 2-

Fluoro-N-methyl-4-nitrobenzamide (CAS 915087-24-0).
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Feature
User's Compound (CAS
1018983-85-1)

Common Isomer (CAS
915087-24-0)

Structure 4-Fluoro, 2-Nitro 2-Fluoro, 4-Nitro

Primary Application

FAK Inhibitors,

Quinazolinones,

Benzimidazoles

Enzalutamide (Xtandi),

Apalutamide

Downstream Core
Ortho-diamine (Cyclization

precursor)
Para-diamine (Linear linker)

Reactivity
Nitro is ortho to amide (Steric

crowding)

Nitro is para to amide

(Electronic conjugation)

Guidance: Verify the ¹H-NMR coupling patterns of the aromatic protons before proceeding. The

user's compound (2-nitro) will show a distinct splitting pattern compared to the 4-nitro isomer.

Structural Utility & Mechanism
The chemical value of 4-fluoro-N-methyl-2-nitrobenzamide lies in its trifunctional nature:

4-Fluoro Group: Positioned meta to the nitro group but para to the amide. While not highly

activated for SₙAr, it serves as a metabolic blocking group or a handle for late-stage

palladium-catalyzed couplings (Buchwald-Hartwig).

N-Methylamide: Provides a pre-installed hydrogen bond donor/acceptor motif common in

ATP-competitive kinase inhibitors.

2-Nitro Group: The "trigger." Upon reduction, it yields a primary amine ortho to the amide,

enabling spontaneous or catalyzed cyclization to form quinazolin-4-ones.

Pathway Visualization
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4-Fluoro-2-nitrobenzoic Acid 4-Fluoro-N-methyl-2-nitrobenzamide
(CAS 1018983-85-1)

1. SOCl2, DMF
2. MeNH2 2-Amino-4-fluoro-N-methylbenzamide

Reduction
(H2/Pd-C or Fe/NH4Cl)

FAK Inhibitors
(Pyrimidinyl-amino core)

SₙAr with
2,4-dichloropyrimidine

Quinazolinone Scaffolds

Cyclization with
Orthoesters/Aldehydes

Click to download full resolution via product page

Figure 1: Synthetic divergence from the target intermediate. The reduction step is the gateway

to two distinct pharmaceutical classes.

Experimental Protocols
These protocols are designed for scalability and purity.

Protocol A: Synthesis of the Intermediate
Target: 4-Fluoro-N-methyl-2-nitrobenzamide from 4-fluoro-2-nitrobenzoic acid.

Reagents:

4-Fluoro-2-nitrobenzoic acid (1.0 eq)

Thionyl Chloride (SOCl₂) (1.5 eq) or Oxalyl Chloride (1.2 eq)

Methylamine (2.0 M in THF) (2.5 eq)

Dichloromethane (DCM) [Anhydrous]

DMF (Catalytic amount)

Method:

Activation: In a flame-dried flask under N₂, dissolve 4-fluoro-2-nitrobenzoic acid in DCM. Add

catalytic DMF (2-3 drops).

Chlorination: Add SOCl₂ dropwise at 0°C. Warm to RT and reflux for 2 hours until gas

evolution ceases.
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Concentration: Evaporate solvent and excess SOCl₂ in vacuo to obtain the acid chloride as a

yellow oil. Do not purify.

Amidation: Re-dissolve the residue in dry DCM. Cool to 0°C.[2]

Addition: Add Methylamine solution dropwise. The reaction is exothermic; maintain internal

temp <10°C.

Workup: Stir at RT for 1 hour. Quench with water.[3] Wash organic layer with 1M HCl (to

remove excess amine) and sat. NaHCO₃. Dry over MgSO₄.[2][3]

Yield: Expect 85-95% yield as an off-white solid.

Protocol B: Reduction to 2-Amino-4-fluoro-N-
methylbenzamide
Context: This is the critical activation step for downstream API synthesis.

Reagents:

4-Fluoro-N-methyl-2-nitrobenzamide (1.0 eq)[1][4][5][6]

Iron Powder (5.0 eq)

Ammonium Chloride (NH₄Cl) (5.0 eq)

Solvent: Ethanol/Water (3:1)

Method:

Setup: Suspend the nitrobenzamide in EtOH/Water. Add NH₄Cl and Iron powder.

Reaction: Heat to reflux (approx. 80°C) with vigorous stirring. The reaction typically

completes in 1-2 hours.

QC Check: Monitor by TLC.[7] The amine product will be significantly more polar and

fluorescent under UV.
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Filtration: Filter hot through a Celite pad to remove iron oxides. Wash the pad with hot

ethanol.

Isolation: Concentrate the filtrate. Dilute with water and extract with Ethyl Acetate.[2]

Stability Note: The resulting aniline is sensitive to oxidation. Store under Argon or use

immediately in the next step (e.g., coupling with pyrimidines).

Application in FAK Inhibitor Synthesis
Reference: WO2010141406A2 (Amino pyrimidine anticancer compounds).

In the synthesis of FAK inhibitors, the 2-amino-4-fluoro-N-methylbenzamide (derived from

Protocol B) acts as the nucleophile in an SₙAr reaction.

Reaction Scheme:

Substrate: 2,4-Dichloropyrimidine derivative (often substituted at C5).[8]

Conditions: The aniline attacks the C4 or C2 position of the pyrimidine (depending on C5

sterics).

Optimization: Use DIPEA in n-Butanol at 100°C. The acidic proton of the aniline is weak, so

thermal energy is required to drive the displacement of the chloride.

Outcome: This forms the core hinge-binding region of the kinase inhibitor.
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Issue Probable Cause Corrective Action

Low Yield (Step 1) Hydrolysis of Acid Chloride
Ensure anhydrous conditions;

use fresh SOCl₂.

Impurity: Dimerization Over-reaction during reduction

Avoid azo-dimer formation by

keeping pH neutral (using

NH₄Cl, not strong acid).

NMR Mismatch Wrong Isomer Sourced

Check aromatic region. User's

isomer (2-NO₂): H3 (between

NO₂/F) appears as dd.

Enzalutamide isomer (4-NO₂):

H3 (between F/Amide)

appears different.

Color Change Oxidation of Aniline

The reduced product (amine)

turns brown/purple in air. Store

at -20°C.

References
Compound Identification:4-Fluoro-N-methyl-2-nitrobenzamide (Compound 103B).

WO2010141406A2 - "Amino pyrimidine anticancer compounds".

Isomer Distinction:Synthesis of 4-amino-2-fluoro-N-methylbenzamide (Enzalutamide
intermediate). Journal of Chemical Research, 2013. (Cited for contrast).

Synthetic Methodology:General reduction of nitrobenzamides to aminobenzamides for

heterocycle synthesis. BenchChem Protocols.

Chemical Properties:PubChem Compound Summary for CAS 1018983-85-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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